4-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-5-carboxylic acid
Overview
Description
The compound “4-methyl-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-5-carboxylic acid” belongs to a class of organic compounds known as thiazoles, which are heterocycles with a ring containing carbon, nitrogen, and sulfur . Pyrazoles are another type of heterocycle present in this compound, which contain nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would include a thiazole ring attached to a pyrazole ring via a methyl group .Scientific Research Applications
Environmental Monitoring and Health Impact Studies
Research on organophosphorus (OP) and pyrethroid (PYR) pesticides, which share structural motifs with pyrazoles and thiazoles, has highlighted the importance of monitoring environmental exposure to ensure public health safety. Studies have investigated the presence of pesticide metabolites in human subjects, demonstrating widespread exposure and the potential for developmental neurotoxicity, particularly in children. This emphasizes the need for regulatory measures and public health policies to mitigate exposure risks (Babina et al., 2012).
Metabolism and Pharmacokinetics Research
Investigations into the metabolism and disposition of novel compounds, such as SB-649868 (an orexin receptor antagonist), have employed thiazole derivatives to study their pharmacokinetics in humans. These studies are crucial for understanding how drugs are metabolized and excreted, guiding the development of treatments with optimal efficacy and safety profiles (Renzulli et al., 2011).
Environmental Toxicology and Exposure Assessment
Research on environmental toxicants, including the assessment of exposure to pyrethroid insecticides, utilizes the analysis of specific metabolites in human urine. This work underscores the pervasive nature of certain chemicals in everyday environments and the importance of continuous monitoring and assessment to protect public health (Barr et al., 2010).
Analytical Chemistry and Biomonitoring
Development of analytical methods for detecting and quantifying chemical metabolites in biological samples is essential for biomonitoring and assessing exposure to environmental and occupational hazards. Studies in this area contribute to the identification of exposure sources and the evaluation of health risks, informing safety guidelines and interventions (Weiss et al., 1999).
properties
IUPAC Name |
4-methyl-2-(1-methylpyrazol-4-yl)-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2S/c1-5-7(9(13)14)15-8(11-5)6-3-10-12(2)4-6/h3-4H,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSJBEOGHKCBXCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CN(N=C2)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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